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Compound of Interest

Compound Name: Ethyl N-phenylformimidate

Cat. No.: B1330031 Get Quote

Ethyl N-phenylformimidate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl N-phenylformimidate, a

versatile intermediate compound with significant applications in organic synthesis and

pharmaceutical development. This document outlines its chemical identity, physical properties,

and key synthetic methodologies.

Chemical Identity and Nomenclature
Ethyl N-phenylformimidate is a crucial reagent in synthetic chemistry, valued for its role in the

formation of more complex molecules.[1] Its formal IUPAC name is ethyl N-

phenylmethanimidate.[2][3]

A variety of synonyms are used in literature and commercial listings to refer to this compound,

which are summarized below for clarity.

Table 1: Synonyms for Ethyl N-phenylformimidate
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Synonym Source

N-Ethoxymethyleneaniline [1][4][5][6][7][8]

N-Phenylformimidic Acid Ethyl Ester [1][4][5][6][8]

Ethyl isoformanilide [2][3][6][7]

Ethyl phenylimidoformate [2][3]

Methanimidic acid, N-phenyl-, ethyl ester [2][3]

N-(Ethoxymethylene)aniline [6]

N-Phenylmethanimidic acid ethyl ester [6]

ethyl N-phenylcarboximidate [3]

e-ethyl n-phenylcarboximidate [3]

Physicochemical Properties
The physical and chemical properties of Ethyl N-phenylformimidate are critical for its

handling, storage, and application in synthetic protocols. A summary of its key quantitative data

is presented in the table below.

Table 2: Quantitative Data for Ethyl N-phenylformimidate
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Property Value Source

Molecular Formula C₉H₁₁NO [1][2][3][6]

Molecular Weight 149.19 g/mol [1][3][6]

CAS Number 6780-49-0 [1][2][3][6][8]

Appearance
Colorless to light yellow/orange

clear liquid
[1][8]

Purity >98.0% (GC) [1][8]

Density 1.006 g/mL at 25 °C [6]

Boiling Point 215 °C [1]

Refractive Index n20/D 1.528 [6]

InChI Key
DRDBNKYFCOLNQO-

CSKARUKUSA-N
[1][6]

Synthesis of Ethyl N-phenylformimidate:
Experimental Protocol
Ethyl N-phenylformimidate is typically synthesized through the condensation reaction of

aniline with triethyl orthoformate. The reaction can be performed thermally or, for improved

reaction rates and yields, with the use of an acid catalyst. The following protocol is a general

method adapted from the synthesis of a structurally similar compound, ethyl-N-(4-

chlorophenyl)formimidate.[2]

Reaction Scheme:

Aniline + Triethyl Orthoformate → Ethyl N-phenylformimidate + Ethanol

Materials and Equipment:

Aniline

Triethyl orthoformate
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Toluene (or another suitable solvent)

p-Toluenesulfonic acid monohydrate (catalyst)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Three-necked round-bottom flask

Mechanical stirrer

Dean-Stark trap with condenser

Thermocouple

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical

stirrer, a Dean-Stark trap fitted with a condenser, and a thermocouple.

Charging Reactants: The flask is charged with aniline, triethyl orthoformate (typically 1.2

equivalents), and toluene.

Catalyst Addition: A catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.01

equivalents) is added to the mixture.

Reaction: The mixture is heated to reflux (approximately 110 °C) with vigorous stirring. The

ethanol byproduct is collected in the Dean-Stark trap as it forms.
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Monitoring: The reaction progress is monitored by Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC) for the consumption of the aniline starting material. The reaction is

typically complete within 2-4 hours.

Workup:

The reaction mixture is cooled to room temperature.

The organic layer is washed twice with a saturated aqueous solution of sodium

bicarbonate and then once with brine.

Purification:

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

The resulting crude product is then purified by vacuum distillation to yield pure Ethyl N-
phenylformimidate.

Applications in Drug Development and Organic
Synthesis
Ethyl N-phenylformimidate serves as a key building block in the synthesis of a variety of

more complex molecules, including pharmaceuticals and agrochemicals.[1] Its utility stems

from the reactive imidate functionality, which is a precursor for the formation of other important

functional groups like imines and amines.[1] This makes it a valuable intermediate in medicinal

chemistry for the construction of novel, biologically active compounds.[1]

Signaling Pathways and Biological Activity
Currently, there is no scientific literature to suggest that Ethyl N-phenylformimidate is directly

involved in any biological signaling pathways. Its primary role is that of a synthetic intermediate

in a laboratory or industrial setting, and it is not known to have direct biological activity in the

context of cellular signaling.

Visualized Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of Ethyl N-
phenylformimidate.

Reaction Setup

Reaction

Workup

Purification

Charge Flask:
- Aniline

- Triethyl Orthoformate
- Toluene

Add Catalyst:
p-Toluenesulfonic Acid

Heat to Reflux
(~110 °C)

Collect Ethanol
in Dean-Stark Trap

Monitor by TLC/GC

Completion

Cool to Room Temp

Wash with NaHCO3 (aq)

Wash with Brine

Dry over MgSO4

Filter

Concentrate (Rotovap)

Vacuum Distillation

Pure Ethyl
N-phenylformimidate
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Click to download full resolution via product page

Caption: Workflow for the acid-catalyzed synthesis of Ethyl N-phenylformimidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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